Cas no 2680804-24-2 (benzyl N-benzyl-N-4-(4-bromophenyl)-1,3-thiazol-2-ylcarbamate)

• Product Name: benzyl N-benzyl-N-4-(4-bromophenyl)-1,3-thiazol-2-ylcarbamate
• CAS No: 2680804-24-2
• MF: C₂₄H₁₉BrN₂O₂S
• MW: 479.388863801956
• CID: 5626138
• PubChem ID: 165927290
• Update Time: 2025-06-23

benzyl N-benzyl-N-4-(4-bromophenyl)-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680804-24-2
• EN300-28304628
• benzyl N-benzyl-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]carbamate
• benzyl N-benzyl-N-4-(4-bromophenyl)-1,3-thiazol-2-ylcarbamate

• Inchi： 1S/C24H19BrN2O2S/c25-21-13-11-20(12-14-21)22-17-30-23(26-22)27(15-18-7-3-1-4-8-18)24(28)29-16-19-9-5-2-6-10-19/h1-14,17H,15-16H2
• InChI Key： DNBPSIGEMANHCS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CSC(=N1)N(C(=O)OCC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 478.03506g/mol
• Monoisotopic Mass: 478.03506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 70.7Ų

Additional information on benzyl N-benzyl-N-4-(4-bromophenyl)-1,3-thiazol-2-ylcarbamate

Comprehensive Overview of Benzyl N-benzyl-N-4-(4-bromophenyl)-1,3-thiazol-2-ylcarbamate (CAS No. 2680804-24-2)

In the realm of organic chemistry and pharmaceutical research, benzyl N-benzyl-N-4-(4-bromophenyl)-1,3-thiazol-2-ylcarbamate (CAS No. 2680804-24-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its thiazole core and bromophenyl substituent, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular architecture combines a carbamate linkage with a benzyl group, making it a versatile candidate for drug discovery and material science.

The thiazole ring, a key component of this compound, is a heterocyclic structure known for its presence in numerous biologically active molecules. This moiety is often associated with antimicrobial, antiviral, and anticancer properties, which aligns with current trends in drug development and medicinal chemistry. Researchers are particularly intrigued by the 4-bromophenyl group, as bromine-containing compounds often exhibit enhanced binding affinity and metabolic stability, making them valuable in targeted therapy and enzyme inhibition studies.

From a synthetic perspective, benzyl N-benzyl-N-4-(4-bromophenyl)-1,3-thiazol-2-ylcarbamate is synthesized through multi-step organic reactions, often involving carbamate formation and thiazole ring construction. The presence of the benzyl group adds lipophilicity to the molecule, which can influence its pharmacokinetic properties. This aspect is critical in modern pharmaceutical design, where researchers aim to balance solubility and membrane permeability for optimal drug delivery.

In recent years, the compound has been explored in the context of cancer research, particularly as a potential kinase inhibitor. Kinases are enzymes implicated in various cellular processes, and their dysregulation is a hallmark of many cancers. The bromophenyl-thiazole scaffold of this molecule has shown promise in preliminary studies for modulating kinase activity, sparking interest in its further development. Additionally, its structural features make it a candidate for high-throughput screening in drug discovery platforms.

Another area of interest is the compound's potential role in neurodegenerative disease research. The thiazole ring is known to interact with neuronal targets, and modifications to its structure could yield molecules with neuroprotective effects. This aligns with the growing focus on Alzheimer's and Parkinson's disease therapeutics, where innovative chemical entities are urgently needed.

From an industrial standpoint, benzyl N-benzyl-N-4-(4-bromophenyl)-1,3-thiazol-2-ylcarbamate is also relevant in material science. Its aromatic and heterocyclic components contribute to thermal stability and electronic properties, making it a potential building block for advanced materials. Researchers are investigating its use in organic electronics and photovoltaic devices, where tailored molecular structures are essential for performance optimization.

In conclusion, benzyl N-benzyl-N-4-(4-bromophenyl)-1,3-thiazol-2-ylcarbamate (CAS No. 2680804-24-2) represents a multifaceted compound with applications spanning pharmaceuticals, biotechnology, and material science. Its unique combination of a thiazole core, bromophenyl substituent, and carbamate linkage offers ample opportunities for innovation. As research progresses, this molecule may emerge as a key player in addressing some of the most pressing challenges in healthcare and technology.